Cas no 2138351-18-3 (1H-Pyrazole, 4-(3-chloropropyl)-1,5-dimethyl-)

• Product Name: 1H-Pyrazole, 4-(3-chloropropyl)-1,5-dimethyl-
• CAS No: 2138351-18-3
• MF: C₈H₁₃ClN₂
• MW: 172.655220746994
• CID: 5288533
• Update Time: 2025-10-29

1H-Pyrazole, 4-(3-chloropropyl)-1,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-(3-chloropropyl)-1,5-dimethyl-

• Inchi： 1S/C8H13ClN2/c1-7-8(4-3-5-9)6-10-11(7)2/h6H,3-5H2,1-2H3
• InChI Key： FEEXZEVRQJGCBA-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(CCCCl)C=N1

Additional information on 1H-Pyrazole, 4-(3-chloropropyl)-1,5-dimethyl-

1H-Pyrazole, 4-(3-chloropropyl)-1,5-dimethyl- (CAS No. 2138351-18-3): A Comprehensive Overview

1H-Pyrazole, 4-(3-chloropropyl)-1,5-dimethyl-, identified by the CAS number 2138351-18-3, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This heterocyclic compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both chloro and methyl substituents on the pyrazole ring imparts distinct reactivity and biological activity, making it a valuable scaffold for developing novel therapeutic agents.

The pyrazole core is a well-known pharmacophore, frequently employed in the design of drugs targeting various diseases. Its five-membered aromatic ring system offers a balance of electronic and steric properties that can be modulated through strategic functionalization. In the case of 1H-Pyrazole, 4-(3-chloropropyl)-1,5-dimethyl-, the chloropropyl group at the 4-position and the dimethyl groups at the 1- and 5-positions contribute to its molecular complexity and biological potential.

Recent advancements in drug discovery have highlighted the importance of pyrazole derivatives in addressing unmet medical needs. The structural features of this compound make it a promising candidate for further investigation in various therapeutic areas. For instance, studies have suggested that pyrazole-based compounds may exhibit anti-inflammatory, antimicrobial, and anticancer properties. The chloro substituent, in particular, has been shown to enhance binding affinity to biological targets, which is a critical factor in drug design.

The synthesis of 1H-Pyrazole, 4-(3-chloropropyl)-1,5-dimethyl- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloropropyl group at the 4-position typically involves nucleophilic substitution reactions, while the dimethyl groups are often incorporated during the initial formation of the pyrazole ring. These synthetic strategies have been optimized to ensure high yields and purity, which are essential for subsequent pharmacological evaluation.

In terms of biological activity, preliminary studies on 1H-Pyrazole, 4-(3-chloropropyl)-1,5-dimethyl- have revealed intriguing results. The compound has shown promise in inhibiting certain enzymes and receptors implicated in diseases such as cancer and inflammation. The chloro group's ability to interact with hydrophobic pockets in target proteins enhances its binding efficacy. Additionally, the dimethyl groups contribute to steric hindrance, which can be tailored to improve selectivity over off-target interactions.

The pharmaceutical industry has been increasingly interested in developing small molecule inhibitors based on heterocyclic scaffolds like pyrazole. The versatility of this core structure allows for extensive derivatization, enabling researchers to fine-tune properties such as solubility, bioavailability, and metabolic stability. The compound's potential as a lead molecule has prompted further investigation into its pharmacokinetic profile and toxicological safety.

The use of computational methods has also played a crucial role in understanding the behavior of 1H-Pyrazole, 4-(3-chloropropyl)-1,5-dimethyl-. Molecular docking simulations have been employed to predict binding interactions with potential drug targets. These simulations provide valuable insights into how the compound might behave within biological systems, guiding experimental design and optimization efforts.

Future research directions for this compound include exploring its mechanism of action and developing novel derivatives with enhanced therapeutic efficacy. By leveraging structural modifications and combinatorial chemistry approaches, scientists aim to identify analogs that exhibit superior pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate these endeavors.

The development of new drugs is a complex process that requires interdisciplinary collaboration. Chemists play a pivotal role in designing and synthesizing novel compounds like 1H-Pyrazole, 4-(3-chloropropyl)-1,5-dimethyl-, while biologists focus on evaluating their biological activity. Pharmacologists contribute by assessing pharmacokinetic parameters and toxicological profiles. This integrated approach ensures that promising candidates are thoroughly validated before moving into clinical trials.

In conclusion, 1H-Pyrazole, 4-(3-chloropropyl)-1,5-dimethyl- (CAS No. 2138351-18-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts. Continued research into this compound will likely yield novel therapeutic agents that address critical medical challenges.